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Compound of Interest

Compound Name: 2,3,3,3-tetrafluoropropanoic Acid

Cat. No.: B1351136

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety procedures, handling protocols, and relevant data for
working with 2,3,3,3-tetrafluoropropanoic acid. Adherence to these guidelines is crucial for
ensuring personnel safety and maintaining a safe laboratory environment.

Hazard Identification and Safety Summary

2,3,3,3-Tetrafluoropropanoic acid (CAS No: 359-49-9) is a fluorinated carboxylic acid that
requires careful handling due to its hazardous properties.[1] Based on available data, the
primary hazards are associated with its corrosive and irritant nature.[2]

GHS Hazard Classification:

o Eye Irritation: Category 2A (Causes serious eye irritation)[3]
e Corrosive: May cause burns[2]

e Irritant: May cause skin and respiratory tract irritation[2]
Signal Word: Warning[3]

Hazard Statements:

o H319: Causes serious eye irritation[3]
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Precautionary Statements:

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Toxicological and Physical Data

While comprehensive toxicological data for 2,3,3,3-tetrafluoropropanoic acid is not readily
available, its classification as a short-chain perfluorocarboxylic acid (PFCA) suggests that it
should be handled with caution. Short-chain PFCAs are known for their environmental
persistence and potential for biological effects.[4][5] Studies on analogous short-chain PFCAs
have indicated potential for cytotoxicity and induction of oxidative stress.[6]

Physical and Chemical Properties:

Property Value Reference
Molecular Formula C3Hz2F402 [11[3]
Molecular Weight 146.04 g/mol [3]
Appearance Solid [3]

Melting Point 28.2°C [2]

Boiling Point 120 °C [2]

Density 1.538 g/cm3 [2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2,3,3,3-tetrafluoropropanoic acid.
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PPE Specification

Chemical safety goggles are mandatory. A face
Eye Protection shield should be worn in addition to goggles

when there is a risk of splashing.

Chemical-resistant gloves (e.qg., nitrile or
i neoprene) are required. Inspect gloves for any
Hand Protection ] ]
signs of degradation before use and change

them immediately if contaminated.

A flame-resistant lab coat, fully buttoned, is
Body Protection required. Ensure that clothing covers all

exposed skin.

Closed-toe shoes must be worn in the

Footwear
laboratory.

Safe Handling and Storage Protocols

4.1 Engineering Controls:

e Fume Hood: All work with 2,3,3,3-tetrafluoropropanoic acid, including weighing and
solution preparation, must be conducted in a certified chemical fume hood to minimize
inhalation of dust or vapors.

e Ventilation: Ensure adequate general laboratory ventilation.

o Eyewash and Safety Shower: An eyewash station and safety shower must be readily
accessible in the immediate work area.

4.2 Handling Procedures:

o Preparation: Designate a specific area within the fume hood for handling the compound.
Assemble all necessary equipment (e.g., spatula, weigh paper, glassware) within the fume
hood before starting work.

¢ Weighing: To avoid generating dust, handle the solid carefully. Use a tared, sealed container
for weighing if possible.
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e Solution Preparation: When preparing solutions, slowly add the acid to the solvent to
dissipate any heat that may be generated.

» Post-Handling: After handling, decontaminate all surfaces and equipment that came into
contact with the chemical using an appropriate cleaning agent. Wash hands thoroughly with
soap and water.

4.3 Storage:

Store in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong bases and oxidizing agents.

The storage class for this chemical is 11 - Combustible Solids.[3]
Emergency Procedures

5.1 Spills:

o Evacuate: Evacuate the immediate area.

o Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the spill.

» Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed
container for disposal.

» Decontaminate: Clean the spill area with a suitable decontaminating agent.
e Reporting: Report all spills to the laboratory supervisor.

5.2 First Aid:
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Waste Disposal

Dispose of 2,3,3,3-tetrafluoropropanoic acid and any contaminated materials as hazardous
waste in accordance with local, state, and federal regulations. As a perfluoroalkyl substance,
specific disposal guidelines for PFAS may apply.

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines a general procedure for preparing a stock solution of 2,3,3,3-
tetrafluoropropanoic acid.

Materials:

e 2,3,3,3-Tetrafluoropropanoic acid

e Appropriate solvent (e.g., deionized water, methanol)
e Volumetric flask

» Beaker

e Spatula

» Weighing paper or boat
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e Magnetic stirrer and stir bar (optional)
Procedure:

o Preparation: Don all required PPE and perform all operations within a certified chemical
fume hood.

e Weighing: Carefully weigh the desired amount of 2,3,3,3-tetrafluoropropanoic acid onto a
tared weigh paper or boat.

o Transfer: Transfer the weighed solid into a beaker containing a portion of the desired solvent.
o Dissolution: Gently swirl the beaker or use a magnetic stirrer to dissolve the solid completely.

» Transfer to Volumetric Flask: Carefully transfer the solution from the beaker into a volumetric
flask of the appropriate size.

» Rinsing: Rinse the beaker with a small amount of the solvent and add the rinsing to the
volumetric flask to ensure a complete transfer. Repeat this step two more times.

e Dilution to Volume: Add the solvent to the volumetric flask until the bottom of the meniscus is
level with the calibration mark.

e Mixing: Cap the volumetric flask and invert it several times to ensure the solution is
homogeneous.

» Labeling: Label the flask clearly with the chemical name, concentration, date of preparation,
and your initials.

Visualizations

Preparation Handling Post-Handling

Don Appropriate PPE }—> —>{ Weigh Chemical }—> —P{ Decontaminate Workspace

—

Work in Fume Hood Perform Experiment Dispose of Waste Properly —>{ Remove PPE & Wash Hands
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Caption: General workflow for the safe handling of hazardous chemicals.
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Caption: Step-by-step workflow for preparing a stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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